Cas no 65062-58-0 (2-(Sulfanylamino)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one)

• Product Name: 2-(Sulfanylamino)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• CAS No: 65062-58-0
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 2793307
• PubChem ID: 136273812
• Update Time: 2025-04-21

2-(Sulfanylamino)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• DTXSID70793937
• 2-(Sulfanylamino)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• 65062-58-0
• 2-(Mercaptoamino)-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one

• Inchi： 1S/C6H6N4OS/c11-5-3-1-2-7-4(3)8-6(9-5)10-12/h1-2,12H,(H3,7,8,9,10,11)
• InChI Key： VYSGFYPYHJZSBP-UHFFFAOYSA-N
• SMILES： SNC1=NC2=C(C=CN2)C(N1)=O

Computed Properties

• Exact Mass: 182.02623200Da
• Monoisotopic Mass: 182.02623200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.3Ų